![molecular formula C12H17NO5 B6234270 tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate CAS No. 914260-44-9](/img/no-structure.png)
tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate
Overview
Description
Tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate (TBDC) is a novel cyclic compound that has recently been synthesized in laboratory settings. It has a wide range of potential applications in both scientific research and industrial settings. TBDC has a unique structure that is composed of a tert-butyl group, two oxygen atoms, three carbon atoms, seven nitrogen atoms, and a carboxylate group. This structure gives TBDC a number of interesting properties that make it a valuable tool for scientific study and research.
Mechanism of Action
The mechanism of action of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is not yet fully understood. However, it is believed that tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate binds to certain proteins in the body, which then activates certain pathways that lead to the desired effect. It is also believed that tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate can interact with certain enzymes, which can then lead to the activation of certain pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate are still being studied. However, it is believed that tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate can affect the metabolism of drugs, as well as the absorption and distribution of drugs in the body. It is also believed that tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate can affect the excretion of drugs from the body, as well as the elimination of drugs from the body.
Advantages and Limitations for Lab Experiments
Tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate has a number of advantages for lab experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Furthermore, it has a wide range of potential applications in scientific research. However, tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate research. One potential direction is to further study the mechanism of action of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate and to identify the proteins and enzymes that it interacts with. Another potential direction is to study the biochemical and physiological effects of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate in more detail. Additionally, further research could be conducted to explore the potential applications of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate in industrial settings. Finally, research could be conducted to explore the potential for tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate to be used as a drug delivery system.
Synthesis Methods
Tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate can be synthesized through a number of different methods. The most common method is the condensation reaction of tert-butyl alcohol and 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylic acid. This reaction produces a mixture of tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate and the corresponding tert-butyl ester. The mixture is then purified by chromatography to obtain pure tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate.
Scientific Research Applications
Tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate has a number of potential applications in scientific research. It can be used as a building block for the synthesis of more complex compounds. It can also be used as a model compound for studying the structure and reactivity of other compounds. tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate can be used to study the mechanism of action of drugs and to study the biochemical and physiological effects of drugs. It can also be used to study the metabolism of drugs and to study the effects of drugs on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate involves the reaction of tert-butyl 2-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate with a suitable oxidizing agent to form the desired product.", "Starting Materials": [ "tert-butyl 2-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate", "Oxidizing agent" ], "Reaction": [ "To a solution of tert-butyl 2-oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate in a suitable solvent, add the oxidizing agent slowly with stirring.", "Maintain the reaction mixture at a suitable temperature and continue stirring until the reaction is complete.", "Isolate the product by standard workup procedures such as filtration, washing, and drying.", "Purify the product by recrystallization or chromatography if necessary." ] } | |
CAS RN |
914260-44-9 |
Product Name |
tert-butyl 2,4-dioxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carboxylate |
Molecular Formula |
C12H17NO5 |
Molecular Weight |
255.3 |
Purity |
95 |
Origin of Product |
United States |
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